Cas no 1806006-07-4 (6-Chloro-3-(difluoromethyl)-4-iodopyridine-2-acetonitrile)

• Product Name: 6-Chloro-3-(difluoromethyl)-4-iodopyridine-2-acetonitrile
• CAS No: 1806006-07-4
• MF: C₈H₄ClF₂IN₂
• MW: 328.485039710999
• CID: 4870769
• Update Time: 2025-07-23

6-Chloro-3-(difluoromethyl)-4-iodopyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(difluoromethyl)-4-iodopyridine-2-acetonitrile

• Inchi： 1S/C8H4ClF2IN2/c9-6-3-4(12)7(8(10)11)5(14-6)1-2-13/h3,8H,1H2
• InChI Key： RSDOOZQCPZQTGL-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(CC#N)C=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 6-Chloro-3-(difluoromethyl)-4-iodopyridine-2-acetonitrile

Introduction to 6-Chloro-3-(difluoromethyl)-4-iodopyridine-2-acetonitrile (CAS No. 1806006-07-4)

6-Chloro-3-(difluoromethyl)-4-iodopyridine-2-acetonitrile is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its molecular structure, characterized by a pyridine core substituted with chloro, difluoromethyl, and iodopyridine groups, makes it a versatile intermediate for synthesizing various bioactive molecules. This compound, identified by the CAS number 1806006-07-4, is particularly valued for its role in the development of novel therapeutic agents targeting a range of diseases.

The compound's unique chemical properties stem from its combination of electron-withdrawing and electron-donating groups. The presence of a chloro group at the 6-position and an iodopyridine moiety at the 4-position enhances its reactivity, making it an ideal candidate for further functionalization. Additionally, the difluoromethyl group at the 3-position contributes to metabolic stability and improved pharmacokinetic profiles in drug candidates.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for cancer and inflammatory diseases. 6-Chloro-3-(difluoromethyl)-4-iodopyridine-2-acetonitrile has emerged as a key intermediate in the synthesis of kinase inhibitors, which are crucial for treating various forms of cancer. Its structural features allow for selective binding to target enzymes, minimizing off-target effects and enhancing therapeutic efficacy.

One of the most compelling applications of this compound is in the development of antiviral agents. The pyridine scaffold is a common motif in many antiviral drugs due to its ability to interact with viral enzymes and proteins. Researchers have leveraged 6-Chloro-3-(difluoromethyl)-4-iodopyridine-2-acetonitrile to design molecules that disrupt viral replication cycles, offering promising leads for new treatments against emerging infectious diseases.

The agrochemical industry has also benefited from the versatility of this compound. Its derivatives have shown potential as herbicides and fungicides, helping to protect crops from pests and diseases while maintaining environmental safety. The incorporation of fluorine atoms enhances the bioactivity and durability of these agrochemicals, ensuring their effectiveness over longer periods.

From a synthetic chemistry perspective, 6-Chloro-3-(difluoromethyl)-4-iodopyridine-2-acetonitrile serves as a valuable building block for constructing more complex molecules. Its reactivity allows chemists to introduce additional functional groups through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the creation of diverse libraries of compounds for drug discovery.

The pharmaceutical industry's interest in fluorinated compounds has grown substantially due to their favorable pharmacokinetic properties. The presence of fluorine atoms can improve metabolic stability, lipophilicity, and binding affinity, all of which are critical factors in drug design. 6-Chloro-3-(difluoromethyl)-4-iodopyridine-2-acetonitrile exemplifies how strategic fluorination can enhance the potential of a lead compound into a viable therapeutic.

In conclusion, 6-Chloro-3-(difluoromethyl)-4-iodopyridine-2-acetonitrile (CAS No. 1806006-07-4) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features make it an indispensable tool for researchers seeking to develop innovative solutions to global health challenges. As scientific understanding continues to evolve, this compound is poised to play an even greater role in advancing medical and agricultural sciences.